Cas no 15516-76-4 (Benzoic acid,4-chloro-, mercury(2+) salt (2:1))

• Product Name: Benzoic acid,4-chloro-, mercury(2+) salt (2:1)
• CAS No: 15516-76-4
• MF: C₁₄H₈Cl₂HgO₄
• MW: 511.706918716431
• CID: 121038
• PubChem ID: 84961
• Update Time: 2025-04-18

Benzoic acid,4-chloro-, mercury(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, mercury(2+) salt (2:1)
• 4-chlorobenzoate,mercury(2+)
• mercury bis(4-chlorobenzoate)
• Benzoic acid, 4-chloro-, mercury(2+) salt
• EINECS 239-548-2
• SCHEMBL2918289
• DTXSID50935156
• 15516-76-4
• 4-chlorobenzoate;mercury(2+)
• NS00085160

• Inchi： 1S/2C7H5ClO2.Hg/c2*8-6-3-1-5(2-4-6)7(9)10;/h2*1-4H,(H,9,10);/q;;+2/p-2
• InChI Key： WQPHTPYIKIWESZ-UHFFFAOYSA-L
• SMILES： [Hg+2].ClC1C=CC(C(=O)[O-])=CC=1.ClC1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 505.94604
• Monoisotopic Mass: 511.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: 1.374
• Melting Point: 243 DEG C
• Boiling Point: 287.2°Cat760mmHg
• Flash Point: 127.5°C
• PSA: 80.26